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Compound of Interest

Compound Name: 4-Acetoxycinnamic acid

Cat. No.: B105294

For Researchers, Scientists, and Drug Development Professionals

Abstract: 4-Acetoxycinnamic acid, also known as p-acetoxycinnamic acid, is a member of the
cinnamic acids and phenyl acetates chemical classes.[1][2] It is an acetate ester derived from
the formal condensation of the hydroxyl group of trans-4-coumaric acid with acetic acid.[1][2]
This compound has garnered attention primarily for its significant antibacterial properties,
demonstrating activity against a range of Gram-positive and Gram-negative bacteria, including
methicillin-resistant Staphylococcus aureus (MRSA).[3] Its mechanism of action is reported to
involve the disruption of bacterial membrane permeability and the inhibition of lipid synthesis.[3]
As a derivative of cinnamic acid, it belongs to a family of compounds known for diverse
biological activities, including anti-inflammatory and antioxidant effects.[4][5][6] This technical
guide provides a comprehensive overview of 4-acetoxycinnamic acid, summarizing its
physicochemical properties, synthesis, biological activities, and potential applications in
research and drug development.

Physicochemical and Identification Data

Quantitative data for 4-Acetoxycinnamic acid has been compiled from various chemical
databases and suppliers to provide a detailed reference for researchers.

Table 1: Chemical Identifiers and Nomenclature
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Identifier Value
CAS Number 15486-19-8[2][7]
IUPAC Name (E)-3-(4-acetyloxyphenyl)prop-2-enoic acid[2]

p-Acetoxycinnamic acid, (2E)-3-[4-
Synonyms (acetyloxy)phenyl]prop-2-enoic acid, Acetylated

coumaric acid[1][2][8]

Molecular Formula C11H1004[1][2][3]

InChl Key BYHBHNKBISXCEP-QPJJIXVBHSA-N[2][3]

| SMILES | CC(=0)0C1=CC=C(C=C1)/C=C/C(=0)0[2][3] |

Table 2: Physicochemical Properties

Property Value

Molecular Weight 206.19 g/mol [2][3]

Physical Form White to off-white powder/solid[1][3][9]
Melting Point 205-208°C[1][9]

Boiling Point 209-211°C (Predicted)[1]

Density 1.267 + 0.06 g/cm3 (Predicted)[1]

pKa 4.39 £ 0.10 (Predicted)[1]

| Solubility | Soluble in Chloroform, Dichloromethane, Ethyl Acetate, DMSO, Acetone[1] |

Synthesis and Manufacturing

4-Acetoxycinnamic acid is synthesized from its precursor, trans-4-coumaric acid (4-
hydroxycinnamic acid), through an esterification reaction. The general workflow involves the
acetylation of the phenolic hydroxyl group.
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Starting Materials
p-Coumaric Acid Acetylation Reagent
(4-Hydroxycinnamic Acid) (e.g., Acetic Anhydride)

Reaction Step

Acetylation / Esterification
(with Base Catalyst, e.g., Pyridine)

Final Rroduct

4-Acetoxycinnamic Acid

Click to download full resolution via product page

Caption: General synthesis workflow for 4-Acetoxycinnamic acid.

Representative Experimental Protocol: Synthesis

The following protocol is a representative method based on standard acetylation procedures for
phenolic compounds.

¢ Dissolution: Dissolve trans-4-coumaric acid in a suitable solvent such as pyridine.

+ Reagent Addition: Slowly add an acetylation reagent, such as acetic anhydride, to the
solution while stirring. The reaction is typically performed in an ice bath to control the
exothermic reaction.

+ Reaction: Allow the mixture to stir at room temperature for several hours or until the reaction
is complete, as monitored by Thin-Layer Chromatography (TLC).
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e Quenching: Carefully pour the reaction mixture into ice-cold water to precipitate the product
and quench any unreacted acetic anhydride.

« Isolation: Collect the resulting solid precipitate by vacuum filtration.

e Washing: Wash the crude product with cold water to remove impurities.

 Purification: Recrystallize the crude product from a suitable solvent system (e.g.,
ethanol/water) to yield pure 4-acetoxycinnamic acid.

Drying: Dry the purified product under a vacuum.

Biological Activity and Mechanism of Action
Antibacterial Activity

The most prominent biological activity of 4-acetoxycinnamic acid is its function as a
bactericide.[3] It demonstrates a broad spectrum of activity against both Gram-positive and
Gram-negative bacteria.[3] Noteworthy targets include:

o Staphylococcus aureus (including MRSA)[3]
» Escherichia coli[3]
e Pseudomonas aeruginosal3]

The proposed mechanism for its antibacterial action involves a two-pronged attack on critical
bacterial structures and processes.
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Caption: Proposed antibacterial mechanism of 4-Acetoxycinnamic acid.

Anti-inflammatory and Antioxidant Potential

While direct studies on 4-acetoxycinnamic acid are limited, the broader class of cinnamic acid
derivatives is well-documented for its anti-inflammatory and antioxidant properties.[4][5][6]
These effects are often attributed to the modulation of key signaling pathways involved in the
inflammatory response. Cinnamic acid derivatives have been shown to inhibit the activation of
Toll-like receptor 4 (TLR4) and the nuclear factor kappa B (NF-kB) signaling pathway.[4] This
inhibition leads to a downstream reduction in the production of pro-inflammatory cytokines like
TNF-a and IL-6.[4]
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Caption: Inhibition of the NF-kB pathway by cinnamic acid derivatives.

Experimental Protocols: Biological Assays
Representative Protocol: Minimum Inhibitory

Concentration (MIC) Assay

This protocol describes a standard broth microdilution method to determine the minimum

concentration of 4-acetoxycinnamic acid required to inhibit bacterial growth.
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o Preparation of Stock Solution: Prepare a concentrated stock solution of 4-acetoxycinnamic
acid in a suitable solvent like Dimethyl Sulfoxide (DMSO).

» Bacterial Culture: Inoculate a suitable broth medium (e.g., Mueller-Hinton Broth) with a
standardized suspension of the test bacterium (e.g., S. aureus) to achieve a final
concentration of approximately 5 x 10> CFU/mL.

o Serial Dilution: In a 96-well microtiter plate, perform a two-fold serial dilution of the
compound stock solution with the inoculated broth to achieve a range of final concentrations.

o Controls: Include a positive control well (broth with bacteria, no compound) and a negative
control well (broth only).

 Incubation: Incubate the plate at 37°C for 18-24 hours.

» Data Analysis: Determine the MIC by visual inspection as the lowest concentration of the
compound that completely inhibits visible bacterial growth. This can be confirmed by
measuring the optical density (OD) at 600 nm.

Applications in Research and Drug Development

4-Acetoxycinnamic acid serves as a valuable compound for several research and
development applications:

e Lead Compound: Its demonstrated efficacy against resistant strains like MRSA makes it a
promising lead compound for the development of new antibacterial agents.[3]

o Chemical Probe: It can be used as a research tool to investigate bacterial lipid synthesis and
membrane integrity.

» Structure-Activity Relationship (SAR) Studies: As a derivative of the versatile cinnamic acid
scaffold, it is a useful molecule for SAR studies aimed at optimizing antibacterial or anti-
inflammatory activity.[10]

Safety and Handling

According to the Globally Harmonized System (GHS) of Classification and Labelling of
Chemicals, 4-acetoxycinnamic acid is associated with the following hazards.
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Table 3: GHS Hazard Information

Hazard Code Description
H315 Causes skin irritation[1][2]
H319 Causes serious eye irritation[1][2]

| H335 | May cause respiratory irritation[1][2] |

Standard laboratory safety precautions, including the use of personal protective equipment
(gloves, safety glasses), should be observed when handling this compound.[9] It should be
stored in a cool, dry place.[9] Products are intended for research and development use only.[3]

[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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